1H-Benzimidazole-5,6-dicarbonitrile
Overview
Description
1H-Benzimidazole-5,6-dicarbonitrile is a chemical compound that has been used in the construction of new two-dimensional metal-organic frameworks . It is also known as 1,3-diazole .
Synthesis Analysis
Metal-organic frameworks [Co (Hbidc) (H2O)2] and [Mn (Hbidc) (H2O)], with multidentate 1H-benzimidazole-5,6-dicarboxylic acid (H3bidc) ligand, have been synthesized under hydro/solvothermal conditions .Molecular Structure Analysis
The structure of these compounds has been characterized by elemental analysis, IR spectrum, and single-crystal X-ray diffraction .Chemical Reactions Analysis
The compounds have been used in the synthesis of transition complexes based on 1H-benzimidazole-5,6-dicarboxylic acid .Physical And Chemical Properties Analysis
The physical and chemical properties of 1H-Benzimidazole-5,6-dicarbonitrile have been characterized in several studies .Scientific Research Applications
Synthesis of Polyazaheterocycles
1H-Benzimidazole-5,6-dicarbonitrile has been utilized in the synthesis of polyazaheterocycles. In one study, the addition of 1H-benzimidazole-2-carbonitrile to arylidenemalononitrile yielded various compounds including 1-amino-3-aryl pyrido[1,2-a]benzimidazole-2,4-dicarbonitrile, which further reacted with formamide to produce pyrimido[5′,4′: 5,6]pyrido[1,2-a]benzimidazole derivatives (Bogdanowicz-Szwed & Czarny, 1993).
Development of Antimicrobial Agents
1H-Benzimidazole derivatives have been synthesized and evaluated for antimicrobial properties. One study produced novel heterocyclic compounds containing 1H-benzimidazole derivatives that showed effective antimicrobial activity against various pathogenic bacterial strains, including E. coli and Salmonella typhimurium (Bassyouni et al., 2012).
Anticancer Research
Research has explored the potential of 1H-Benzimidazole derivatives in anticancer applications. For instance, certain substituted 1,3-dioxopyrimido[1,6-a]benzimidazole derivatives synthesized through the condensation of 1H-benzimidazole-2-acetonitriles were tested for herbicidal, fungicidal, and anticancer activities, although they showed no significant activity in these areas (Badawey et al., 1989).
Mechanism of Action
Safety and Hazards
Future Directions
The development of drugs based on imidazole and benzimidazole bioactive heterocycles is an increasingly active and attractive topic of medicinal chemistry . The research and development of imidazole- and benzimidazole-containing drugs is expected to open up new opportunities for researchers to design future generation novel and potent imidazole- and benzimidazole-containing drugs .
properties
IUPAC Name |
1H-benzimidazole-5,6-dicarbonitrile | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H4N4/c10-3-6-1-8-9(13-5-12-8)2-7(6)4-11/h1-2,5H,(H,12,13) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SSHZLNHGCHDFMP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CC2=C1NC=N2)C#N)C#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H4N4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00572479 | |
Record name | 1H-Benzimidazole-5,6-dicarbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00572479 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
168.15 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1H-Benzimidazole-5,6-dicarbonitrile | |
CAS RN |
267642-46-6 | |
Record name | 1H-Benzimidazole-5,6-dicarbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00572479 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.